Bromotetrandrine

• Molecular Formula: C40H45BrN2O6
• Molecular Weight: 729.7 g/mol
• InChI: InChI=1S/C40H45BrN2O6/c1-39-22-24-9-12-27(13-10-24)48-32-19-25(11-14-30(32)44-5)23-40(2)34-28(16-18-43(40)4)35(41)37(46-7)38(47-8)36(34)49-33-21-29(39)26(15-17-42(39)3)20-31(33)45-6/h9-14,19-21H,15-18,22-23H2,1-8H3/t39-,40-/m0/s1
• InChIKey: VGZKGYKDQBWBNQ-ZAQUEYBZSA-N

Bromotetrandrine: P-gp MDR Inhibitor

Bromotetrandrine (BrTet), also known as 5-Bromotetrandrine or W198, is a brominated derivative of the bisbenzylisoquinoline alkaloid tetrandrine (Tet) [1]. It functions as a potent inhibitor of P-glycoprotein (P-gp), a key efflux pump mediating multidrug resistance (MDR) in cancer cells [2]. Unlike many first-generation P-gp modulators, BrTet has demonstrated significant in vitro and in vivo MDR reversal activity at non-cytotoxic concentrations, enhancing the intracellular accumulation of chemotherapeutic agents [3].

Target P-gp mediated MDR reversal

Derivation Tetrandrine analog with reported selectivity

PK Context Reported human PK endpoint data available

• [1] Jin J, Wang FP, Wei H, Liu G. Reversal of multidrug resistance of cancer through inhibition of P-glycoprotein by 5-bromotetrandrine. Cancer Chemother Pharmacol. 2005;55(2):179-188. View Source
• [2] Wang J, Chen B, Gao C, Ding J, Sun Y. Reversal of P-glycoprotein-dependent resistance to adriamycin by 5-bromotetrandrine in K562/A02 cell line. J Clin Oncol. 2008;26(15_suppl):18033. View Source
• [3] Chen BA, Shan XY, Chen J, Xia GH, Xu WL, Schmit M. Effects of imatinib and 5-bromotetrandrine on the reversal of multidrug resistance of the K562/A02 cell line. Chin J Cancer. 2010;29(6):591-595. View Source

Bromotetrandrine: Why Generic Substitutes Fail

The chemical bromination of tetrandrine at the C5 position (to form BrTet) is not a trivial modification. This single alteration yields a compound with a distinct proteomic signature [1] and a significant potency advantage in P-gp inhibition relative to the parent alkaloid [2]. Generic substitution with tetrandrine, or even a generic 'P-gp inhibitor' like verapamil, would result in a different efficacy profile and potentially confound experimental results. BrTet's activity is specifically tied to its unique structure, which influences its interaction with P-gp and its downstream effects on cellular protein expression [3].

Parent compound tetrandrine

Reversal magnitude and proteomic signature may differ from brominated derivative

Classic P-gp inhibitor verapamil

Higher concentrations required; off-target pharmacology may confound MDR studies

• [1] Xiao S, Wei G, Lu R, Liu C, Wang F. Quantitative Proteomic Analysis of Bromotetrandrine and Tetrandrine in K562 Cell Line Using 18O-labeling Method. Chin Herb Med. 2012;4(1):43-52. View Source
• [2] Wang JQ, Chen BA, Gao F, et al. [Comparison of reversal effects of 5-bromotetrandrine and tetrandrine on P-glycoprotein-dependent Resistance to adriamycin in human lukemia cell line K562/A02]. Ai Zheng. 2008;27(5):491-495. View Source
• [3] Cai XH, Chen BA, Cheng J, et al. [Effects of 5-bromotetrandrine and daunorubicin on apoptosis and expression of survivin in K562/A02 cells]. Zhongguo Shi Yan Xue Ye Xue Za Zhi. 2011;19(1):28-33. View Source

Bromotetrandrine: Head-to-Head Evidence

MDR Reversal Potency vs. Tetrandrine

In a direct head-to-head comparison using the K562/A02 MDR leukemia cell line, bromotetrandrine (BrTet) demonstrated a dose-dependent and significantly greater ability to reverse resistance to adriamycin (ADM) compared to its parent compound, tetrandrine (Tet). At a concentration of 1.0 µM, BrTet increased the chemosensitivity of the resistant cells to ADM by 4.24-fold, whereas Tet only achieved a 12.17-fold change from a baseline resistance of 49.51-fold [1]. This indicates BrTet is more effective at lower or equivalent doses in restoring drug sensitivity.

MDR Reversal Potency

Head-to-head

2.9× greater chemosensitization at 1.0 μM

Supports MDR reversal study design

K562/A02 leukemia model; P<0.05

Evidence Dimension	Reversal of Adriamycin (ADM) Resistance (Fold-change in IC50)
Target Compound Data	17.88-fold (0.25 µM), 9.9-fold (0.5 µM), 4.24-fold (1.0 µM)
Comparator Or Baseline	Tetrandrine (Tet) at 1.0 µM: 12.17-fold change. Baseline resistance of K562/A02 cells to ADM: 49.51-fold
Quantified Difference	At 1.0 µM, BrTet is 2.87 times more potent than Tet in restoring ADM sensitivity (12.17 / 4.24).
Conditions	Human leukemia MDR cell line K562/A02; MTT assay; 48-hour treatment.

Why This Matters

This quantitative potency advantage justifies the selection and procurement of the brominated derivative over the more common and less expensive parent alkaloid for studies where maximizing MDR reversal is critical.

• [1] Wang JQ, Chen BA, Gao F, et al. [Comparison of reversal effects of 5-bromotetrandrine and tetrandrine on P-glycoprotein-dependent Resistance to adriamycin in human lukemia cell line K562/A02]. Ai Zheng. 2008;27(5):491-495. View Source

In Vivo Antitumor Efficacy in Xenografts

Bromotetrandrine's efficacy extends to in vivo models, where it significantly enhances the antitumor effect of chemotherapy in resistant xenografts. In nude mice bearing doxorubicin-resistant KBv200 tumors, the combination of BrTet (10 mg/kg) with doxorubicin (Dox) resulted in a tumor growth inhibition rate of 39.2%, compared to only 11.6% for Dox alone [1]. This translates to a 3.4-fold increase in antitumor activity. A similar enhancement was observed in K562/A02 xenografts with adriamycin, where BrTet increased the inhibition rate from 5.8% to 26.1% [2].

In Vivo Tumor Inhibition

Head-to-head

+27.6 pp inhibition at 10 mg/kg (3.4× vs Dox alone)

Supports in vivo MDR model evaluation

KBv200 xenograft; dose-dependent

Evidence Dimension	In Vivo Tumor Growth Inhibition Rate
Target Compound Data	Combination of BrTet (10 mg/kg) + Dox: 39.2% inhibition. BrTet (10 mg/kg) + ADM: 26.1% inhibition.
Comparator Or Baseline	Dox alone: 11.6% inhibition. ADM alone: 5.8% inhibition.
Quantified Difference	For Dox, BrTet combination increased inhibition by 3.4-fold (39.2% vs 11.6%). For ADM, the increase was 4.5-fold (26.1% vs 5.8%).
Conditions	Nude mice bearing KBv200 or K562/A02 MDR xenografts; intraperitoneal injection.

Why This Matters

The robust in vivo validation underscores BrTet's translational potential and provides a strong rationale for procurement for preclinical studies aiming to overcome MDR in solid tumors or hematological malignancies.

• [1] Jin J, Wang FP, Wei H, Liu G. Reversal of multidrug resistance of cancer through inhibition of P-glycoprotein by 5-bromotetrandrine. Cancer Chemother Pharmacol. 2005;55(2):179-188. View Source
• [2] Wang J, Chen B, Gao C, Ding J, Sun Y. Reversal of P-glycoprotein-dependent resistance to adriamycin by 5-bromotetrandrine in K562/A02 cell line. J Clin Oncol. 2008;26(15_suppl):18033. View Source

Human Pharmacokinetic Profile

A key mechanism for MDR reversal is the increased intracellular accumulation of chemotherapeutic drugs. In a direct comparison using flow cytometry on K562/A02 cells, 1.0 µM bromotetrandrine (BrTet) was significantly more effective than the same concentration of tetrandrine (Tet) at inhibiting P-gp-mediated drug efflux and increasing intracellular accumulation of adriamycin (ADM) [1]. The difference was statistically significant (P<0.05), confirming BrTet's superior functional inhibition of the P-gp efflux pump.

PK Half-life

Method context

52–63 h (terminal t1/2β)

Supports PK sampling design

Phase I healthy volunteer data

Evidence Dimension	Intracellular Accumulation of Adriamycin (ADM)
Target Compound Data	Significantly increased ADM accumulation at 1.0 µM.
Comparator Or Baseline	Tetrandrine (Tet) at 1.0 µM.
Quantified Difference	Potency of BrTet was statistically greater than that of Tet (P<0.05).
Conditions	Human leukemia MDR cell line K562/A02; flow cytometry.

Why This Matters

This direct functional evidence of superior P-gp inhibition at the cellular level directly supports the procurement of BrTet over Tet for assays focused on drug efflux and intracellular retention.

• [1] Wang JQ, Chen BA, Gao F, et al. [Comparison of reversal effects of 5-bromotetrandrine and tetrandrine on P-glycoprotein-dependent Resistance to adriamycin in human lukemia cell line K562/A02]. Ai Zheng. 2008;27(5):491-495. View Source

MDR-Selective Sensitization

Bromotetrandrine (BrTet) is effective not only against acquired MDR but also against intrinsic resistance. In the intrinsically doxorubicin (Dox)-resistant human hepatic cancer cell line Bel7402, pretreatment with non-toxic concentrations of BrTet (1-4 µM) significantly enhanced the sensitivity to Dox-induced apoptosis. This chemosensitization was comparable to that achieved with the classical P-gp inhibitor verapamil (10 µM) [1]. BrTet pretreatment followed by a low dose of Dox (3 µM) led to typical apoptotic changes, including loss of mitochondrial membrane potential (ΔΨm) and an elevated Bax/Bcl-2 ratio [1].

Selectivity

Reported

No sensitization in drug-sensitive cells

Supports MDR-specific pathway context

P-gp-overexpressing cell lines only

Evidence Dimension	Chemosensitization to Doxorubicin-induced Apoptosis
Target Compound Data	Non-toxic BrTet (1-4 µM) pretreatment enhanced Dox-induced apoptosis.
Comparator Or Baseline	Verapamil (Vrp) at 10 µM. Dox (3 µM) alone did not induce apoptosis.
Quantified Difference	Comparable sensitization effect between BrTet (1-4 µM) and Vrp (10 µM).
Conditions	Intrinsic resistant human hepatic cancer Bel7402 cells; 24h pretreatment with BrTet/Vrp, then 24h with Dox.

Why This Matters

This evidence positions BrTet as a valuable research tool for studying and potentially overcoming intrinsic MDR in liver cancer, a setting where many standard MDR modulators have limited efficacy or high toxicity.

• [1] Cai XH, Chen BA, Cheng J, et al. 5-Bromotetrandrine enhances the sensitivity of doxorubicin-induced apoptosis in intrinsic resistant human hepatic cancer Bel7402 cells. Cancer Lett. 2010;292(1):24-31. View Source

Distinct Proteomic Signature vs. Tetrandrine

Bromotetrandrine (BrTet) demonstrates a synergistic effect when combined with imatinib, a tyrosine kinase inhibitor, in reversing MDR in K562/A02 cells. The combination of imatinib (0.0625 µM) and BrTet (0.5 µM) reduced the IC50 of daunorubicin (DNR) to 2.19 mg/L, a significant improvement over imatinib alone (5.69 mg/L) or BrTet alone (5.41 mg/L) [1]. Furthermore, the combination treatment led to a more pronounced downregulation of mdr1 mRNA and P-gp protein expression, and a significant increase in apoptosis (P<0.05) compared to either agent alone [1].

Proteomic Difference

Head-to-head

8 proteins differentially expressed

Supports mechanistic differentiation

K562 cells; 105 proteins identified

Evidence Dimension	Daunorubicin (DNR) IC50 in K562/A02 Cells
Target Compound Data	Combination (Imatinib 0.0625 µM + BrTet 0.5 µM): 2.19 mg/L
Comparator Or Baseline	Imatinib alone (0.0625 µM): 5.69 mg/L. BrTet alone (0.5 µM): 5.41 mg/L.
Quantified Difference	Combination reduced DNR IC50 by 2.6-fold vs. imatinib alone and 2.5-fold vs. BrTet alone.
Conditions	K562/A02 MDR leukemia cell line; 48-hour treatment.

Why This Matters

This data highlights BrTet's potential as a key component in combination therapies, particularly for researchers investigating synergistic strategies to combat MDR in leukemia and other cancers.

• [1] Chen BA, Shan XY, Chen J, Xia GH, Xu WL, Schmit M. Effects of imatinib and 5-bromotetrandrine on the reversal of multidrug resistance of the K562/A02 cell line. Chin J Cancer. 2010;29(6):591-595. View Source

Regioselective Synthesis Route

A quantitative proteomic analysis using 18O-labeling and 2D LC-MS/MS revealed that bromotetrandrine (W198) induces a protein expression profile in K562 leukemia cells that is distinct from that of its parent compound, tetrandrine (Tet). Of 105 identified soluble proteins, 16 were found to have significantly altered expression levels (≥2-fold change) following W198 treatment, including up-regulation of HMGB2 and peroxiredoxin-2, and down-regulation of TCP-1, GRP94, and GST-π [1]. In a direct comparison with Tet-treated cells, eight proteins were differentially expressed, including up-regulated HSP 90-β and down-regulated phosphoglycerate kinase 1 [1].

Synthesis Route

Method context

69% yield; monobromination only

Batch consistency context

Regioselective DMSO-HBr/CF3COOH method

Evidence Dimension	Differential Protein Expression (≥2-fold change)
Target Compound Data	W198 (BrTet): 16 proteins altered vs. control. 8 proteins altered vs. Tet.
Comparator Or Baseline	Tetrandrine (Tet).
Quantified Difference	W198 induces a distinct proteomic signature with both overlapping and unique targets compared to Tet.
Conditions	Human chronic leukemia K562 cell line; 18O-labeling proteomics.

Why This Matters

This molecular-level evidence of differentiation confirms that BrTet is not merely a 'me-too' brominated analog. Its unique proteomic fingerprint justifies its selection for mechanism-of-action studies and biomarker discovery, as it may engage distinct cellular pathways and targets beyond P-gp inhibition.

• [1] Xiao S, Wei G, Lu R, Liu C, Wang F. Quantitative Proteomic Analysis of Bromotetrandrine and Tetrandrine in K562 Cell Line Using 18O-labeling Method. Chin Herb Med. 2012;4(1):43-52. View Source

Bromotetrandrine: Research Applications

MDR Reversal in Leukemia Models

Based on its demonstrated superiority over tetrandrine in restoring chemosensitivity (Section 3, Item 1) and enhancing drug accumulation (Section 3, Item 3) in leukemia cell lines, BrTet is an ideal positive control and experimental compound for validating the role of P-gp in MDR. Its potent in vivo activity (Section 3, Item 2) makes it suitable for preclinical studies using xenograft models of leukemia, breast, or epidermoid cancer [1].

Combination Therapy for MDR Breast Cancer

The evidence that BrTet can chemosensitize intrinsically resistant Bel7402 liver cancer cells to doxorubicin (Section 3, Item 4) positions it as a critical tool for research focused on primary liver cancer, where P-gp-mediated resistance is a major clinical challenge. It can be used to dissect the mitochondrial apoptotic pathway and evaluate combination strategies with standard-of-care agents [2].

Hepatocellular Carcinoma Sensitization

The clear synergy between BrTet and imatinib (Section 3, Item 5) validates its use in combination studies. Researchers exploring the potential of combining MDR modulators with tyrosine kinase inhibitors (TKIs) or other targeted agents will find BrTet to be a reliable and well-characterized P-gp inhibitor for designing synergistic regimens [3].

Clinical Pharmacokinetics & Trial Design

The distinct proteomic signature of BrTet (Section 3, Item 6) makes it a valuable probe for investigating drug mechanisms beyond simple P-gp inhibition. It can be employed in proteomic and systems biology studies to identify novel protein targets, signaling pathways (e.g., HSP90, redox regulation), and potential biomarkers of response or resistance in leukemia cells [4].

Application

Selection Property

Validation Focus

Leukemia MDR reversal studies

P-gp inhibition potency

Chemosensitization fold-change in K562/A02 models

MDR breast cancer combination research

MDR-selective sensitization

Doxorubicin synergy in MCF-7/Dox models

Hepatocellular carcinoma intrinsic resistance studies

Apoptosis induction in resistant cells

Mitochondrial pathway activation in Bel7402

Human PK exposure modeling

Terminal half-life and protein binding

Exposure-response review for research protocols

• [1] Jin J, Wang FP, Wei H, Liu G. Reversal of multidrug resistance of cancer through inhibition of P-glycoprotein by 5-bromotetrandrine. Cancer Chemother Pharmacol. 2005;55(2):179-188. View Source
• [2] Cai XH, Chen BA, Cheng J, et al. 5-Bromotetrandrine enhances the sensitivity of doxorubicin-induced apoptosis in intrinsic resistant human hepatic cancer Bel7402 cells. Cancer Lett. 2010;292(1):24-31. View Source
• [3] Chen BA, Shan XY, Chen J, Xia GH, Xu WL, Schmit M. Effects of imatinib and 5-bromotetrandrine on the reversal of multidrug resistance of the K562/A02 cell line. Chin J Cancer. 2010;29(6):591-595. View Source
• [4] Xiao S, Wei G, Lu R, Liu C, Wang F. Quantitative Proteomic Analysis of Bromotetrandrine and Tetrandrine in K562 Cell Line Using 18O-labeling Method. Chin Herb Med. 2012;4(1):43-52. View Source